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Compound Name: Salgim

CAS No.: 331284-85-6

Cat. No.: B12772139

Get Quote

An in-depth examination of the chemical and microbiological constituents of the traditional

Turkish fermented beverage, Şalgam, tailored for researchers, scientists, and professionals in

drug development.

Şalgam, a traditional Turkish fermented beverage, presents a complex chemical profile

resulting from the lactic acid fermentation of its primary raw materials: black carrot (Daucus

carota ssp. sativus var. atrorubens Alef.), bulgur flour, sourdough, rock salt, and turnip

(Brassica rapa L.).[1][2][3] This guide provides a detailed overview of its chemical composition,

the methodologies used for its characterization, and the microbiological agents responsible for

its unique properties.

Physicochemical Properties
The fundamental characteristics of Şalgam are defined by its acidity and pH, which are direct

consequences of the fermentation process. The Turkish Şalgam Standard stipulates a total

acidity of at least 6.0 g/L (as lactic acid) and a pH ranging from 3.3 to 3.8.[1] Studies have

reported pH values in commercial and laboratory-produced Şalgam to be within the range of
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3.15 to 4.25, with total acidity, expressed as lactic acid, varying from 0.530% to 1.028% (w/v).

[4]

Parameter Range Reference

pH 3.15 - 4.25 [4]

Total Acidity (as lactic acid) 0.530% - 1.028% (w/v) [4]

Total Dry Matter 2.33% - 3.67% (w/w) [4]

Soluble Solids 2.5% - 4% (m/m) [5]

Salt 1.17% - 2.574% (m/m) [5]

Ash 1.32% - 1.97% (m/m) [5]

Organic Acids
The sour taste of Şalgam is primarily attributed to the presence of organic acids, with lactic acid

being the most predominant.[1] Other organic acids identified include acetic acid, which

contributes to the volatile acidity, as well as succinic and citric acid.[5]

Organic Acid Concentration (g/L) Reference

Lactic Acid 8.90 [5]

Acetic Acid 1.29 [5]

Succinic Acid 0.22 [5]

Citric Acid 1.25 [5]

Volatile Compounds
The characteristic aroma of Şalgam is derived from a complex mixture of volatile compounds.

Gas chromatography-mass spectrometry (GC-MS) analysis has identified a wide array of these

compounds, including terpenes, esters, alcohols, volatile acids, and phenols.[1][6] One study

identified as many as sixty aroma compounds, with terpenes being the most abundant group.

[1][7]
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Compound Class Number Identified Reference

Terpenes 20 [1]

Esters 9 [1]

Alcohols 9 [1]

Volatile Acids 5 [1]

Volatile Phenols 6 [1]

Lactones 5 [1]

Naphthalenes 3 [1]

Carbonyl Compounds 2 [1]

C13-Norisoprenoids 1 [1]

Mineral and Elemental Composition
Şalgam is a source of various minerals, with sodium and potassium being the most abundant.

[8] The mineral content can vary depending on the raw materials and production methods.
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Element Concentration Range Reference

Sodium (Na) 4.52 - 6.15 g/L [8]

Potassium (K) 0.27 - 0.72 g/L [8]

Calcium (Ca) 34.02 - 148.30 mg/L [8]

Magnesium (Mg) 30.61 - 75.38 mg/L [8]

Phosphorus (P) 8.72 - 82.96 mg/L [8]

Iron (Fe) 0.16 - 0.84 mg/L [8]

Zinc (Zn) 530 - 580 µg/L [5]

Copper (Cu) 218 - 234 µg/L [5]

Nickel (Ni) 49 - 242 µg/L [5]

Lead (Pb) 57 - 65 µg/L [5]

Phenolic Compounds and Antioxidant Activity
The deep red color of Şalgam is due to the high concentration of anthocyanins, a type of

phenolic compound, derived from the black carrots.[1] These compounds also contribute to the

antioxidant properties of the beverage. The total phenolic content has been reported to range

from 1219.39 to 3388.82 mg/kg.[5] The primary anthocyanin is cyanidin-3-glycoside, with

concentrations reported between 88.3 and 114.1 mg/L.[9]

Microbiological Composition
The fermentation of Şalgam is driven by a mixed culture of lactic acid bacteria (LAB) and

yeasts.[3][5] The dominant LAB species include Lactobacillus plantarum, Lactobacillus brevis,

and Lactobacillus fermentum.[5] Lacticaseibacillus paracasei subsp. paracasei has also been

identified as a predominant species.[10] The yeast population contributes to the formation of

ethanol and other flavor compounds.[5]
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Microorganism Count Range (log cfu/mL) Reference

Lactic Acid Bacteria (LAB) 6.97 - 9.40 [5]

Total Mesophilic Aerobic

Bacteria
6.72 [5]

Yeast 5.64 - 8.79 [5][10]

Non-Saccharomyces Yeast 4.47 [5]

Coliform Bacteria 1.49 [5]

Experimental Protocols
Determination of Total Acidity: Total acidity, expressed as grams of lactic acid per liter, is

typically determined by titrating a known volume of the Şalgam sample with a standardized

sodium hydroxide (NaOH) solution to a pH of 8.2.[11]

Analysis of Volatile Compounds: Volatile compounds are commonly extracted using liquid-liquid

extraction with a solvent mixture such as pentane/dichloromethane. The extracts are then

analyzed by gas chromatography-mass spectrometry (GC-MS) to identify and quantify the

individual compounds.[1][6]

Quantification of Phenolic Compounds: The total phenolic content is often measured using the

Folin-Ciocalteu method. The absorbance is read with a spectrophotometer and the

concentration is calculated using a standard curve prepared with gallic acid.[11]

Şalgam Fermentation Process
The production of Şalgam involves a complex interplay between the raw materials and the

fermenting microorganisms. The following diagram illustrates the key stages and

transformations that occur during the fermentation process.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.mdpi.com/2306-5710/3/4/49
https://www.mdpi.com/2306-5710/3/4/49
https://www.mdpi.com/2306-5710/3/4/49
https://pmc.ncbi.nlm.nih.gov/articles/PMC10670735/
https://www.mdpi.com/2306-5710/3/4/49
https://www.mdpi.com/2306-5710/3/4/49
https://dergipark.org.tr/en/download/article-file/1186520
https://pmc.ncbi.nlm.nih.gov/articles/PMC5495728/
https://pubmed.ncbi.nlm.nih.gov/28720958/
https://dergipark.org.tr/en/download/article-file/1186520
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12772139?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Raw Materials

Fermentation Stages

Microorganisms

Chemical Composition of Şalgam

Black Carrot
(Sugars, Anthocyanins)

Main Fermentation
(Carrot Fermentation)

Bulgur Flour
(Starch, Nutrients)

Dough Fermentation
(Optional - Traditional Method)

Sourdough
(LAB, Yeasts)

Turnip
(Sugars, Flavor Precursors)

Rock Salt
(NaCl)

Water

Provides inoculum
and nutrients

Lactic Acid Bacteria
(L. plantarum, L. brevis)

Yeasts
(Saccharomyces, etc.)

Phenolic Compounds
(Color, Antioxidant Activity)

Extraction from
black carrot

Lactic Acid
(Sourness, Preservation)

Volatile Compounds
(Aroma)

Ethanol
(Flavor)

Low pH
(Acidity)

Click to download full resolution via product page

Caption: A diagram illustrating the key inputs, microbial activities, and chemical outputs of the

Şalgam fermentation process.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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